Cas no 952949-59-6 (5-Amino-2-(4-benzylpiperazin-1-yl)benzonitrile)

• Product Name: 5-Amino-2-(4-benzylpiperazin-1-yl)benzonitrile
• CAS No: 952949-59-6
• MF: C₁₈H₂₀N₄
• MW: 292.378203392029
• CID: 1038271
• PubChem ID: 17609570
• Update Time: 2025-04-20

5-Amino-2-(4-benzylpiperazin-1-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-(4-benzylpiperazin-1-yl)benzonitrile
• A859100
• DTXSID70589877
• AKOS016001804
• 952949-59-6

• MDL： MFCD13875937
• Inchi： 1S/C18H20N4/c19-13-16-12-17(20)6-7-18(16)22-10-8-21(9-11-22)14-15-4-2-1-3-5-15/h1-7,12H,8-11,14,20H2
• InChI Key： AWOFFCGJRYNITR-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CCN(C2C=CC(=CC=2C#N)N)CC1

Computed Properties

• Exact Mass: 292.16879665g/mol
• Monoisotopic Mass: 292.16879665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 56.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines